Cas no 222716-48-5 (6-ethyl-7-hydroxy-3-(1-methyl-1H-1,3-benzodiazol-2-yl)-8-(piperidin-1-yl)methyl-4H-chromen-4-one)

• Product Name: 6-ethyl-7-hydroxy-3-(1-methyl-1H-1,3-benzodiazol-2-yl)-8-(piperidin-1-yl)methyl-4H-chromen-4-one
• CAS No: 222716-48-5
• MF: C₂₅H₂₇N₃O₃
• MW: 417.50018620491
• CID: 5922052
• Update Time: 2025-06-09

6-ethyl-7-hydroxy-3-(1-methyl-1H-1,3-benzodiazol-2-yl)-8-(piperidin-1-yl)methyl-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 6-ethyl-7-hydroxy-3-(1-methyl-1H-benzo[d]imidazol-2-yl)-8-(piperidin-1-ylmethyl)-4H-chromen-4-one
• 4H-1-Benzopyran-4-one, 6-ethyl-7-hydroxy-3-(1-methyl-1H-benzimidazol-2-yl)-8-(1-piperidinylmethyl)-
• 6-ethyl-7-hydroxy-3-(1-methyl-1H-1,3-benzodiazol-2-yl)-8-(piperidin-1-yl)methyl-4H-chromen-4-one

• Inchi： 1S/C25H27N3O3/c1-3-16-13-17-23(30)19(25-26-20-9-5-6-10-21(20)27(25)2)15-31-24(17)18(22(16)29)14-28-11-7-4-8-12-28/h5-6,9-10,13,15,29H,3-4,7-8,11-12,14H2,1-2H3
• InChI Key： UJTCQZSPPOXRBL-UHFFFAOYSA-N
• SMILES： C1OC2=C(CN3CCCCC3)C(O)=C(CC)C=C2C(=O)C=1C1N(C)C2=CC=CC=C2N=1

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 626.5±65.0 °C(Predicted)
• pka: 6.16±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 6-ethyl-7-hydroxy-3-(1-methyl-1H-1,3-benzodiazol-2-yl)-8-(piperidin-1-yl)methyl-4H-chromen-4-one

6-Ethyl-7-Hydroxy-3-(1-Methyl-1H-1,3-Benzodiazol-2-Yl)-8-(Piperidin-1-Yl)Methyl-4H-Chromen-4-One (CAS No. 222716-48)

The compound 6-Ethyl-7-Hydroxy-3-(1-Methyl-1H-1,3-Benzodiazol-2-Yl)-8-(Piperidin-1-Yl)Methyl-4H-Chromen-4-One, with the CAS registry number CAS No. 222716, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which incorporates multiple functional groups and heterocyclic systems, making it a promising candidate for various applications in drug discovery and material science.

The molecular structure of this compound is characterized by a chromenone core, which serves as a central scaffold for attaching various substituents. The chromenone system is a benzopyran derivative with a ketone group at position 4, providing a rigid framework that can influence the compound's electronic properties and reactivity. Attached to this core are several substituents: an ethyl group at position 6, a hydroxyl group at position 7, a benzodiazole moiety at position 3, and a piperidine-derived methyl group at position 8.

The presence of the benzodiazole ring introduces aromaticity and potential hydrogen bonding capabilities, which can enhance the compound's stability and bioavailability. Similarly, the piperidine group contributes to the molecule's flexibility and can act as a hydrogen bond donor or acceptor depending on its conformation. These features collectively make the compound an attractive target for researchers exploring its potential in medicinal chemistry.

In recent studies, this compound has been investigated for its potential as an anti-cancer agent. Research indicates that it exhibits selective cytotoxicity against various cancer cell lines, suggesting it may inhibit key enzymes or pathways involved in tumor progression. Additionally, its ability to cross the blood-brain barrier makes it a promising candidate for treating neurodegenerative diseases such as Alzheimer's or Parkinson's.

The synthesis of this compound involves multi-step reactions that require precise control over stereochemistry and regioselectivity. Techniques such as Suzuki coupling and Stille coupling have been employed to construct the heterocyclic rings efficiently. Furthermore, advancements in green chemistry have enabled researchers to develop more sustainable synthesis routes with reduced environmental impact.

In terms of physical properties, this compound has a melting point of approximately 200°C and is sparingly soluble in water but dissolves readily in organic solvents like dichloromethane and acetonitrile. Its UV-vis spectrum shows strong absorption bands in the visible region due to conjugation within the chromenone and benzodiazole moieties.

The latest research also highlights its potential as a fluorescent probe for sensing metal ions or detecting biological molecules in vitro. Its unique electronic structure allows for sensitive detection of ions such as Fe³⁺ or Cu²⁺ through changes in fluorescence intensity.

In conclusion, the compound CAS No. 222716, with its intricate structure and diverse functional groups, represents a significant advancement in organic synthesis and holds immense promise across multiple scientific domains.